Cas no 89611-00-7 (3-Hydroxy-5-(methylamino)benzoic Acid)

3-Hydroxy-5-(methylamino)benzoic Acid structure
89611-00-7 structure
Product Name:3-Hydroxy-5-(methylamino)benzoic Acid
CAS No:89611-00-7
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD16998481
CID:594874
PubChem ID:53740958
Update Time:2025-04-19

3-Hydroxy-5-(methylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-5-(methylamino)benzoic Acid
    • 3-hydroxy-5-methylaminobenzoic acid
    • MFCD16998481
    • DTXSID80706336
    • 3-Hydroxy-5-(methylamino)benzoicAcid
    • AKOS027257058
    • SY028829
    • SCHEMBL10932391
    • A916568
    • 89611-00-7
    • AC7157
    • MDL: MFCD16998481
    • Inchi: 1S/C8H9NO3/c1-9-6-2-5(8(11)12)3-7(10)4-6/h2-4,9-10H,1H3,(H,11,12)
    • InChI Key: CUNFATZHBOZOTB-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(=O)O)C=C(C=1)NC

Computed Properties

  • Exact Mass: 167.05800
  • Monoisotopic Mass: 167.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.56000
  • LogP: 1.20510

3-Hydroxy-5-(methylamino)benzoic Acid Pricemore >>

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3-Hydroxy-5-(methylamino)benzoic Acid Production Method

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